Cas no 626210-67-1 (7-Methoxy-3-methyl-1H-indole-2-carboxylic acid)

7-Methoxy-3-methyl-1H-indole-2-carboxylic acid is a substituted indole derivative with a methoxy group at the 7-position and a methyl group at the 3-position, featuring a carboxylic acid functional group at the 2-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and bioactive molecules. Its structural framework is valuable for constructing indole-based scaffolds, which are prevalent in medicinal chemistry due to their pharmacological relevance. The presence of both electron-donating (methoxy) and electron-withdrawing (carboxylic acid) groups enhances its reactivity, enabling selective functionalization. High purity and well-defined synthetic pathways ensure consistency for research and industrial applications.

7-Methoxy-3-methyl-1H-indole-2-carboxylic acid structure

626210-67-1 structure

Product Name:7-Methoxy-3-methyl-1H-indole-2-carboxylic acid

CAS No:626210-67-1

MF:C₁₁H₁₁NO₃

MW:205.209943056107

MDL:MFCD03724778

CID:1072462

PubChem ID:649614

Update Time:2025-06-07

7-Methoxy-3-methyl-1H-indole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 7-Methoxy-3-methyl-1H-indole-2-carboxylic acid
- 2H-1-Benzopyran-2-one, 7-methoxy-3-methyl-
- 7-methoxy-3-methyl-2H-chromen-2-one
- 7-methoxy-3-methyl-chromen-2-one
- 7-Methoxy-3-methylcoumarin
- 7-Methoxy-3-methyl-cumarin
- 7-Methoxy-3-methyl-indol-2-carbonsaeure
- 7-methoxy-3-methyl-indole-2-carboxylic acid
- AGN-PC-006QW8
- CHEMBL470197
- CTK2H2840
- SNDRJHVKDDIAPY-UHFFFAOYSA-N
- CHEMBL1532909
- CS-0317462
- SR-01000362702
- regid847214
- 7-Methoxy-3-methyl-1H-indole-2-carboxylic acid, AldrichCPR
- BAS 05594133
- 626210-67-1
- DB-108259
- SMR000013451
- STK328218
- CC-PMLSC-PW-wdp2124
- MLS000073799
- 7-Methoxy-3-methyl-1H-indole-2-carboxylicacid
- ALBB-007636
- MFCD03724778
- SR-01000362702-1
- LS-02837
- cid_649614
- BDBM38797
- HMS2346C05
- SCHEMBL701263
- AKOS000505684
- MDL： MFCD03724778
- Inchi： 1S/C11H11NO3/c1-6-7-4-3-5-8(15-2)10(7)12-9(6)11(13)14/h3-5,12H,1-2H3,(H,13,14)
- InChI Key： SNDRJHVKDDIAPY-UHFFFAOYSA-N
- SMILES： O(C)C1=CC=CC2C(C)=C(C(=O)O)NC=21

Computed Properties

Exact Mass: 205.074
Monoisotopic Mass: 205.074
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 256
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 62.3Å²

7-Methoxy-3-methyl-1H-indole-2-carboxylic acid Security Information

Hazard Category Code： 22
Hazardous Material Identification：
HazardClass：IRRITANT

7-Methoxy-3-methyl-1H-indole-2-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	010858-1g	7-Methoxy-3-methyl-1H-indole-2-carboxylic acid	626210-67-1		1g	4128CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	010858-500mg	7-Methoxy-3-methyl-1H-indole-2-carboxylic acid	626210-67-1		500mg	2681CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	010858-5g	7-Methoxy-3-methyl-1H-indole-2-carboxylic acid	626210-67-1		5g	12922CNY	2021-05-07
Matrix Scientific	010858-1g	7-Methoxy-3-methyl-1H-indole-2-carboxylic acid	626210-67-1		1g	$254.00	2023-09-09
Matrix Scientific	010858-500mg	7-Methoxy-3-methyl-1H-indole-2-carboxylic acid	626210-67-1		500mg	$165.00	2023-09-09
Matrix Scientific	010858-5g	7-Methoxy-3-methyl-1H-indole-2-carboxylic acid	626210-67-1		5g	$795.00	2023-09-09
SHANG HAI XIAN DING Biotechnology Co., Ltd.	010858-1g	7-Methoxy-3-methyl-1H-indole-2-carboxylic acid	626210-67-1		1g	4128.0CNY	2021-07-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.	010858-500mg	7-Methoxy-3-methyl-1H-indole-2-carboxylic acid	626210-67-1		500mg	2681.0CNY	2021-07-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.	010858-5g	7-Methoxy-3-methyl-1H-indole-2-carboxylic acid	626210-67-1		5g	12922.0CNY	2021-07-05
Chemenu	CM242179-5g	7-Methoxy-3-methyl-1H-indole-2-carboxylic acid	626210-67-1	95%+	5g	$711	2021-08-04